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Compound of Interest

Compound Name: 2-Chloro-3-cyclopropoxypyridine

Cat. No.: B8633004

Get Quote

Executive Summary
2-Chloro-3-cyclopropoxypyridine (CAS 1243368-75-3) is a high-value heterocyclic building

block employed primarily in the synthesis of kinase inhibitors and G-protein coupled receptor

(GPCR) modulators. Its structural significance lies in the cyclopropoxy group, which acts as a

lipophilic, metabolically stable bioisostere for a methoxy group. Unlike a standard methoxy

ether, the cyclopropyl ether resists cytochrome P450-mediated

-dealkylation, thereby extending the half-life (

) of the parent drug candidate.

This guide provides a comprehensive analysis of the supply landscape, pricing tiers, and

expert-level technical protocols for synthesis and quality assurance.
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Parameter Specification

Chemical Name 2-Chloro-3-cyclopropoxypyridine

CAS Number 1243368-75-3

Molecular Formula

C

H

ClNO

Molecular Weight 169.61 g/mol

SMILES Clc1ncccc1OC1CC1

Key Functional Groups
2-Chloro (electrophile for cross-coupling), 3-

Cyclopropoxy (lipophilic ether)

Physical State White to off-white solid or low-melting semi-solid

Storage 2–8°C, under inert atmosphere (Argon/Nitrogen)

Market Analysis: Suppliers & Pricing
The market for 2-Chloro-3-cyclopropoxypyridine is characterized by "Make-to-Order"

availability rather than high-volume stock. It is a Tier 2 building block, meaning it is often

synthesized on demand by catalog houses.

Supplier Landscape
The following suppliers have verified catalog entries. Availability fluctuates; direct inquiry is

required for real-time stock.
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Supplier Region Catalog # Purity Spec
Commercial
Status

BLD Pharm Global/China BD00782618 >97%
Primary Source

(Often in stock)

Leyan (Haoyuan) China 1243368-75-3 98%
High reliability for

bulk

ChemBuyersGui

de
Global Aggregator Variable

Distributor

network

Ambeed USA/China A1234* 97%
Reliable for

gram-scale

*Note: Catalog numbers may vary by region.

Price Estimation Models
Pricing follows an inverse-exponential curve typical of specialized heterocycles.

Discovery Scale (100 mg - 1 g): High unit cost due to synthesis setup labor.

Process Scale (100 g+): Significant price drop as batch efficiencies kick in.

Scale
Estimated Price Range
(USD)

Lead Time

100 mg $80 – $150 1–2 Weeks (if stock)

1 Gram $300 – $550 1–2 Weeks

10 Grams $1,200 – $2,000 3–4 Weeks (Custom)

100 Grams Inquiry Only (Est. $8k–$12k) 6–8 Weeks

Procurement Strategy:

Avoid "Spot" Buying: For >5g requirements, request a custom synthesis quote rather than

buying multiple 1g bottles. You will save ~40%.
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Purity Check: Ensure the supplier provides an H-NMR showing no residual

cyclopropylboronic acid or 2-chloro-3-hydroxypyridine, as these impurities interfere with

downstream Suzuki couplings.

Technical Deep Dive: Synthesis & Causality
Understanding the synthesis is critical for troubleshooting impurities. You cannot simply alkylate

2-chloro-3-hydroxypyridine with cyclopropyl bromide via standard

chemistry because cyclopropyl halides are kinetically inert to

attack (due to ring strain and steric hindrance).

The "Expert" Route: Chan-Lam Coupling
The industrial standard for synthesizing aryl cyclopropyl ethers is the Copper(II)-mediated

Chan-Lam coupling. This method couples the phenol (pyridin-3-ol) with cyclopropylboronic acid

under oxidative conditions.

Reagents:

Substrate: 2-Chloro-3-hydroxypyridine (CAS 6636-78-8).[1]

Coupling Partner: Cyclopropylboronic acid (CAS 411235-57-9).

Catalyst: Cu(OAc)

(1.0 equiv) or Cu(OTf)

.

Base/Ligand: Pyridine or 2,2'-Bipyridine (bipy).

Oxidant: Oxygen (air) or stoichiometric Cu(II).

Synthesis Workflow Diagram
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Caption: Copper-mediated Chan-Lam coupling strategy for the synthesis of 2-Chloro-3-
cyclopropoxypyridine, avoiding the inertness of cyclopropyl halides.

Why this route?
Causality: The

character of the cyclopropyl carbons makes them poor electrophiles for direct displacement.
The Chan-Lam reaction bypasses this by using a radical/oxidative mechanism on the copper
center to form the C-O bond.

Self-Validating Protocol: If the reaction turns from blue (Cu

) to brown/black and then back to blue/green upon workup, the catalytic cycle is active.

Quality Assurance & Handling Protocols
When receiving this compound from a supplier, the following QC protocol is mandatory before

introducing it into a high-value synthesis (e.g., GMP steps).

QC Protocol: "The Triad Check"
1H-NMR (DMSO-d6):

Diagnostic Signal: Look for the cyclopropyl multiplet at

0.6–0.9 ppm (4H) and the methine proton at

3.8–4.0 ppm (1H).

Common Failure Mode: Presence of broad peaks at
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9.0–10.0 ppm indicates unreacted 2-chloro-3-hydroxypyridine (phenol). This phenol will kill
palladium catalysts in subsequent Suzuki couplings by coordinating to the metal.

HPLC Purity:

Column: C18 Reverse Phase.

Mobile Phase: Water/Acetonitrile (+0.1% Formic Acid).

Requirement: >98% area.[2][3]

Note: The phenol impurity often co-elutes; check UV max absorption. The product has a

distinct UV max compared to the starting phenol.

Water Content (Karl Fischer):

Ensure <0.5%. Residual water can hydrolyze the chloro-group under high-temperature

storage, generating HCl and auto-catalyzing decomposition.

Handling & Stability
Hygroscopicity: Moderate.

Reactivity: The C-Cl bond is activated for

or Palladium-catalyzed couplings (Suzuki/Buchwald) due to the electron-deficient pyridine
ring.

Storage: Store in amber vials. The ether linkage is stable, but the chloropyridine moiety can

degrade under intense UV light.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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